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Introduction
Carbonic Anhydrase V (CA-V) is a mitochondrial metalloenzyme that plays a critical role in

cellular metabolism.[1] It catalyzes the reversible hydration of carbon dioxide (CO₂) to

bicarbonate (HCO₃⁻) and a proton (H⁺). This activity is crucial for providing bicarbonate as a

substrate for essential mitochondrial enzymes, including pyruvate carboxylase (PC) and

propionyl-CoA carboxylase (PCC), which are key players in gluconeogenesis, lipogenesis, and

amino acid catabolism.[2][3] Dysregulation of CA-V activity has been implicated in various

metabolic disorders, making it an attractive target for drug development.[4][5]

These application notes provide detailed protocols for the isolation of mitochondria and the

subsequent measurement of CA-V activity using two distinct methods: a pH-based

spectrophotometric assay and a mass spectrometry-based assay. Additionally, we present

information on specific inhibitors of CA-V and its key kinetic parameters.

Signaling Pathway and Experimental Workflow
To understand the context of CA-V activity, it is essential to visualize its role in mitochondrial

metabolism and the general workflow for its measurement.
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Caption: Role of CA-V in mitochondrial metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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